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Compound of Interest

Compound Name: 3-Propylisoxazol-5-amine

CAS No.: 747411-47-8

Cat. No.: B2939427

Get Quote

This technical guide provides a comprehensive overview of the expected spectroscopic data

for the novel heterocyclic compound, 3-propylisoxazol-5-amine. Designed for researchers,

scientists, and professionals in drug development, this document outlines the predicted Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The synthesis

and subsequent analytical workflow are presented to ensure scientific integrity and

reproducibility.

Introduction
Isoxazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide range of

biological activities including antibacterial, anti-inflammatory, and anticancer properties.[1] The

strategic introduction of various substituents onto the isoxazole scaffold allows for the fine-

tuning of their pharmacological profiles. 3-propylisoxazol-5-amine is a synthetic heterocyclic

compound featuring a propyl group at the 3-position and an amine group at the 5-position of

the isoxazole ring. This substitution pattern is of interest for exploring new structure-activity

relationships. Accurate spectroscopic characterization is paramount for the unambiguous

identification and quality control of this molecule.
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Synthesis Pathway
To contextualize the spectroscopic analysis, a plausible synthetic route for 3-propylisoxazol-5-
amine is proposed. The synthesis involves a [3+2] cycloaddition reaction, a common method

for forming the isoxazole ring.[2]
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Caption: Predicted major fragmentation pathways.

Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data.

NMR Spectroscopy
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Sample Preparation: Dissolve ~5-10 mg of 3-propylisoxazol-5-amine in ~0.6 mL of a

deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.

¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

¹³C NMR Acquisition: Acquire the spectrum on the same instrument. Typical parameters

include a 45° pulse angle, a 2-second relaxation delay, and a sufficient number of scans

(e.g., 1024 or more) to achieve a good signal-to-noise ratio. Proton decoupling should be

applied.

IR Spectroscopy
Sample Preparation: For a solid sample, prepare a KBr pellet by grinding a small amount of

the compound with dry KBr. Alternatively, use an Attenuated Total Reflectance (ATR)

accessory.

Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry
Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion

probe or through a gas chromatograph (GC-MS) if the compound is sufficiently volatile and

thermally stable.

Ionization: Use Electron Ionization (EI) at 70 eV.

Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-

300).

Conclusion
This guide provides a detailed prediction of the spectroscopic data for 3-propylisoxazol-5-
amine based on established principles of NMR, IR, and MS. These data serve as a benchmark

for researchers synthesizing and characterizing this and related isoxazole derivatives. The

provided protocols offer a starting point for the analytical validation of this novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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